Cas no 758676-44-7 (rac-ethyl (1R,2S)-2-aminocyclooctane-1-carboxylate)

• Product Name: rac-ethyl (1R,2S)-2-aminocyclooctane-1-carboxylate
• CAS No: 758676-44-7
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 549611
• PubChem ID: 24751313
• Update Time: 2025-04-19

rac-ethyl (1R,2S)-2-aminocyclooctane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclooctanecarboxylicacid, 2-amino-, ethyl ester, (1R,2S)-rel-
• Cyclooctanecarboxylic acid, 2-amino-, ethyl ester, (1R,2S)-rel- (9CI)
• rac-ethyl (1R,2S)-2-aminocyclooctane-1-carboxylate
• EN300-1278255
• 758676-44-7

• Inchi： 1S/C11H21NO2/c1-2-14-11(13)9-7-5-3-4-6-8-10(9)12/h9-10H,2-8,12H2,1H3/t9-,10+/m1/s1
• InChI Key： KBYRXZPPBLHYCF-ZJUUUORDSA-N
• SMILES： O(CC)C([C@@H]1CCCCCC[C@@H]1N)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives